Cas no 2227821-59-0 (rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol)

• Product Name: rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol
• CAS No: 2227821-59-0
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6108273
• PubChem ID: 165782458
• Update Time: 2025-06-27

rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol
• 2227821-59-0
• rac-4-[(1R,2S)-2-aminocyclopropyl]-2-bromo-6-ethoxyphenol
• EN300-1920216

• Inchi： 1S/C11H14BrNO2/c1-2-15-10-4-6(7-5-9(7)13)3-8(12)11(10)14/h3-4,7,9,14H,2,5,13H2,1H3/t7-,9+/m0/s1
• InChI Key： YFGCVAYGOLVPDT-IONNQARKSA-N
• SMILES： BrC1C(=C(C=C(C=1)[C@@H]1C[C@H]1N)OCC)O

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol

Comprehensive Overview of rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol (CAS No. 2227821-59-0): Properties, Applications, and Research Insights

The compound rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol (CAS No. 2227821-59-0) is a chiral brominated phenolic derivative with a cyclopropylamine moiety, which has garnered significant attention in medicinal chemistry and organic synthesis. Its unique structural features, including the 2-bromo-6-ethoxyphenol core and the aminocyclopropyl group, make it a versatile intermediate for designing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially targeting enzymes and receptors involved in inflammatory and neurological pathways.

In recent years, the demand for chiral building blocks like rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol has surged due to their role in asymmetric synthesis. The compound's stereochemical complexity allows for the creation of enantiomerically pure pharmaceuticals, addressing the growing need for precision medicine. Its bromophenol moiety also offers reactivity for cross-coupling reactions, a hot topic in green chemistry and catalysis research. These attributes align with the industry's shift toward sustainable and efficient synthetic methodologies.

The pharmacological potential of rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol is another area of exploration. Preliminary studies suggest its derivatives could modulate protein-protein interactions (PPIs), a trending focus in drug development. PPIs are notoriously challenging to target, and small molecules like this compound provide a promising scaffold for inhibitor design. Additionally, its ethoxyphenol group may contribute to antioxidant properties, linking it to neuroprotection and anti-aging research—topics frequently searched in academic and healthcare forums.

From a synthetic perspective, the CAS No. 2227821-59-0 compound exemplifies the convergence of organobromine chemistry and chiral auxiliaries. Its bromo substituent enables selective functionalization, while the cyclopropylamine ring introduces rigidity, a desirable trait in bioactive conformation studies. These features resonate with queries about molecular rigidity and conformational analysis in drug design, frequently discussed in computational chemistry circles.

In summary, rac-4-(1R,2S)-2-aminocyclopropyl-2-bromo-6-ethoxyphenol represents a multifaceted tool for researchers. Its applications span from asymmetric catalysis to therapeutic agent development, reflecting broader trends in chemical biology and materials science. As the scientific community continues to explore its potential, this compound is poised to remain a subject of cutting-edge research and innovation.